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Compound of Interest

Compound Name: 1,4-Dichlorobenzene-d4

Cat. No.: B151393

An In-depth Technical Guide to the Material Safety Data Sheet for 1,4-Dichlorobenzene-d4

This guide provides comprehensive safety information for 1,4-Dichlorobenzene-d4, intended
for researchers, scientists, and professionals in drug development. The following sections detail
the compound's properties, hazards, handling procedures, and emergency protocols.

Chemical and Physical Properties

1,4-Dichlorobenzene-d4 is a deuterated analog of 1,4-Dichlorobenzene.[1] It is a colorless to
white crystalline solid at room temperature with a characteristic mothball-like odor.[2][3] This
compound is utilized in various organic syntheses and as a disinfectant, deodorant, and
pesticide.[1]
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Property Value Source
CAS Number 3855-82-1 [415]
Molecular Formula CeDaCl2 416171
Molecular Weight 151.02 g/mol [5]
Melting Point 52-54 °C [1]8]
Boiling Point 173 °C [1][8]
Density 1.25-1.46 g/cm3 at 20 °C [4]
Water Solubility 0.083 g/L at 25 °C [4]

n-Octanol/Water Partition
_ 3.37 (pH ~7, 25 °C) [4]
Coefficient (log value)

Hazard Identification and Classification

1,4-Dichlorobenzene-d4 is classified as a hazardous substance. It is suspected of causing
cancer and causes serious eye irritation.[4] It is also very toxic to aquatic life with long-lasting
effects.[4]
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Hazard Class Category Hazard Statement
o H319: Causes serious eye
Eye Irritation 2 o
irritation[8]
] o H351: Suspected of causing
Carcinogenicity 2
cancer[8][4]
i H400: Very toxic to aquatic
Acute Aquatic Hazard 1 ]
life[5]
i . H410: Very toxic to aquatic life
Chronic Aquatic Hazard 1 _ _
with long lasting effects[4][5]
Acute Toxicity (Oral) 3 H301: Toxic if swallowed[5]

Skin Irritation

H315: Causes skin irritation[8]

Specific Target Organ Toxicity
(Single Exposure)

H335: May cause respiratory

irritation[8]

Specific Target Organ Toxicity
(Single Exposure)

H370: Causes damage to

organs[8]

GHS Pictograms:

e Health Hazard (GHSO08)[4]

e Irritant (GHS07)[4]

e Environmental Hazard (GHS09)[4]

Signal Word: Warning[4] or Danger[8][5]

Experimental Protocols
Handling and Storage

Handling:

e Work in a well-ventilated area or under a fume hood.[8]

© 2025 BenchChem. All rights reserved. 3/9

Tech Support


https://www.chemicalbook.com/msds/1-4-dichlorobenzene-d4.pdf
https://www.chemicalbook.com/msds/1-4-dichlorobenzene-d4.pdf
https://www.carlroth.com/medias/SDB-1L37-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTU2NzZ8YXBwbGljYXRpb24vcGRmfGFHUmpMMmd5WWk4NU1UY3dNemt6TVRBME5ERTBMMU5FUWw4eFRETTNYMGRDWDBWT0xuQmtaZ3w4YzQ1MDM0NWQxY2JlYTcwZDE2ZjUwNThmZjFjYTBhZGNjNTIzMWI2MzUwYzg3NDAyOGIxNzA1Mzc3NjllODkw
https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Dichlorobenzene-d4
https://www.carlroth.com/medias/SDB-1L37-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTU2NzZ8YXBwbGljYXRpb24vcGRmfGFHUmpMMmd5WWk4NU1UY3dNemt6TVRBME5ERTBMMU5FUWw4eFRETTNYMGRDWDBWT0xuQmtaZ3w4YzQ1MDM0NWQxY2JlYTcwZDE2ZjUwNThmZjFjYTBhZGNjNTIzMWI2MzUwYzg3NDAyOGIxNzA1Mzc3NjllODkw
https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Dichlorobenzene-d4
https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Dichlorobenzene-d4
https://www.chemicalbook.com/msds/1-4-dichlorobenzene-d4.pdf
https://www.chemicalbook.com/msds/1-4-dichlorobenzene-d4.pdf
https://www.chemicalbook.com/msds/1-4-dichlorobenzene-d4.pdf
https://www.carlroth.com/medias/SDB-1L37-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTU2NzZ8YXBwbGljYXRpb24vcGRmfGFHUmpMMmd5WWk4NU1UY3dNemt6TVRBME5ERTBMMU5FUWw4eFRETTNYMGRDWDBWT0xuQmtaZ3w4YzQ1MDM0NWQxY2JlYTcwZDE2ZjUwNThmZjFjYTBhZGNjNTIzMWI2MzUwYzg3NDAyOGIxNzA1Mzc3NjllODkw
https://www.carlroth.com/medias/SDB-1L37-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTU2NzZ8YXBwbGljYXRpb24vcGRmfGFHUmpMMmd5WWk4NU1UY3dNemt6TVRBME5ERTBMMU5FUWw4eFRETTNYMGRDWDBWT0xuQmtaZ3w4YzQ1MDM0NWQxY2JlYTcwZDE2ZjUwNThmZjFjYTBhZGNjNTIzMWI2MzUwYzg3NDAyOGIxNzA1Mzc3NjllODkw
https://www.carlroth.com/medias/SDB-1L37-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTU2NzZ8YXBwbGljYXRpb24vcGRmfGFHUmpMMmd5WWk4NU1UY3dNemt6TVRBME5ERTBMMU5FUWw4eFRETTNYMGRDWDBWT0xuQmtaZ3w4YzQ1MDM0NWQxY2JlYTcwZDE2ZjUwNThmZjFjYTBhZGNjNTIzMWI2MzUwYzg3NDAyOGIxNzA1Mzc3NjllODkw
https://www.carlroth.com/medias/SDB-1L37-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTU2NzZ8YXBwbGljYXRpb24vcGRmfGFHUmpMMmd5WWk4NU1UY3dNemt6TVRBME5ERTBMMU5FUWw4eFRETTNYMGRDWDBWT0xuQmtaZ3w4YzQ1MDM0NWQxY2JlYTcwZDE2ZjUwNThmZjFjYTBhZGNjNTIzMWI2MzUwYzg3NDAyOGIxNzA1Mzc3NjllODkw
https://www.chemicalbook.com/msds/1-4-dichlorobenzene-d4.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Dichlorobenzene-d4
https://www.chemicalbook.com/msds/1-4-dichlorobenzene-d4.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[8]
e Avoid contact with skin and eyes.[8]

o Wear appropriate personal protective equipment (PPE), including protective gloves, clothing,
and eye/face protection.[8][4]

o Keep away from open flames, hot surfaces, and sources of ignition.[9]

e Use non-sparking tools and take precautionary measures against static discharge.[8]
e Wash hands thoroughly after handling.[8][10]

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[8]

o Recommended storage temperature is between 2-8 °C or 15-25 °C.[4]

» Store away from incompatible materials such as oxidizing agents, strong acids, and
combustible materials.[9]

o Store locked up.[8][10]

First Aid Measures

« Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[8]

» Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with plenty of
water or shower.[8] Consult a physician if irritation persists.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing for at least 15 minutes and consult an
ophthalmologist.[8][4]

 Ingestion: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison Control
Center immediately. Never give anything by mouth to an unconscious person.[8]
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Firefighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-
resistant foam.[8][9]

o Specific Hazards: Poisonous gases, including hydrogen chloride, are produced in a fire.[9]
Containers may explode when heated.[9]

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear to prevent contact with skin and eyes.[8]

Spill and Disposal Procedures
Spill Response:

o Evacuate personnel from the spill area.[8][9]

e Ensure adequate ventilation.[8]

* Remove all sources of ignition.[8][9]

o Wear appropriate PPE, including respiratory protection.[8][4]
o Contain the spill to prevent it from entering drains.[8][4]

e Collect the spilled material mechanically (e.g., scoop up dry material) and place it in a
suitable, closed container for disposal.[8][4][9]

Clean the affected area thoroughly.
Disposal:

» Dispose of the waste material at a licensed chemical destruction plant or by controlled
incineration with flue gas scrubbing.[8]

e Do not allow the chemical to enter drains or sewer systems.[8]

» Dispose of containers in accordance with local, state, and federal regulations.[3][9]
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Visualization of Safety Procedures

The following diagram illustrates the logical workflow for responding to a chemical spill of 1,4-
Dichlorobenzene-d4.
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Workflow for 1,4-Dichlorobenzene-d4 Spill Response

Evacuate Area

|

Don Personal Protective
Equipment (PPE)

i

Remove Ignition Sources

Contain Spill

Collect Spilled Material

Place in Labeled
Waste Container

Decontaminate Spill Area

Dispose of Waste Properly

Report Incident

Click to download full resolution via product page

Caption: Workflow for responding to a spill of 1,4-Dichlorobenzene-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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